Para-Fluorobenzyl vs. Des-Fluoro or Ortho/Meta-Fluoro Isomers: Potency and Conformational Control
In the 5-amino-1,2,3-triazole-4-carboxamide (ATC) class, the presence and position of the fluorine atom on the N1-benzyl group critically influence biological activity. Although direct pEC50 data for 902556-82-5 are not publicly available, SAR trends from the anti-T. cruzi ATC optimization program demonstrate that para-substituted benzyl analogs achieve up to 100-fold higher potency (pEC50 7.4 for para-thiomethyl analog 11) compared with the unsubstituted parent (pEC50 < 5.0 for compound 10), indicating a hydrophobic binding pocket accommodating para-substituents [1]. The para-fluorobenzyl group in 902556-82-5 is thus expected to confer superior potency relative to the non-fluorinated benzyl analog (5-amino-N-(2,5-dimethylphenyl)-1-benzyl-1H-1,2,3-triazole-4-carboxamide, no CAS found), and distinct potency relative to ortho- or meta-fluoro positional isomers (e.g., 5-amino-N-(2,6-dimethylphenyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide, AKSci HTS029455). Furthermore, in the related imidazole series, the para-fluorobenzyl-substituted compound 3j exhibited potent antiproliferative activity against A375(B-RAFV600E) melanoma cells, with molecular docking confirming a key hydrogen bond between the carboxamide and Lys483/Phe595, and a unique π–π interaction of the phenyl ring with Phe583 [2]. These data support the para-fluorobenzyl substitution pattern as a key structural determinant of target engagement.
| Evidence Dimension | Potency dependence on para-substitution of N1-benzyl group in ATC series |
|---|---|
| Target Compound Data | 902556-82-5 bears para-fluoro substitution (predicted potency enhancement vs. unsubstituted analog based on class SAR) |
| Comparator Or Baseline | Compound 10 (unsubstituted benzyl, pEC50 < 5.0) vs. Compound 11 (para-thiomethylbenzyl, pEC50 = 7.4) in T. cruzi assay [1] |
| Quantified Difference | > 100-fold potency gain for para-substituted analog vs. unsubstituted parent; fluorinated compound 3j active against A375 cells [2] |
| Conditions | T. cruzi intracellular amastigote assay in VERO cells (ATC series); A375(B-RAFV600E) cell proliferation assay (imidazole series) |
Why This Matters
Procurement of a des-fluoro or ortho/meta-fluoro isomer of 902556-82-5 may result in substantially lower target potency, undermining experimental reproducibility.
- [1] Brand, S. et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7744–7763. View Source
- [2] Chen, L. et al. (2025). One-pot synthesis and anti-proliferative activity of hindered 5-amino-1-alkylimidazole-4-carboxamides. Tetrahedron Letters, 159, 155517. View Source
